Cas no 65239-69-2 (1-(2,4-dihydroxy-3-propylphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(2,4-dihydroxy-3-propylphenyl)-2,2,2-trifluoroethanone
• CAS No: 65239-69-2
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• MDL: MFCD13689208
• CID: 1688161
• PubChem ID: 14523529
• Update Time: 2025-04-21

1-(2,4-dihydroxy-3-propylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dihydroxy-3-propylphenyl)-2,2,2-trifluoroethanone
• 2,4-dihydroxy-3-propyltrifluoroacetophenone
• A835037
• CTK8D4139
• AGN-PC-001MCR
• 2,4-dihydroxy-3-propyl-1',1',1'-trifluoroacetophenone
• 1-[2,4-bis(oxidanyl)-3-propyl-phenyl]-2,2,2-tris(fluoranyl)ethanone
• KB-08132
• Ethanone, 1-(2,4-dihydroxy-3-propylphenyl)-2,2,2-trifluoro-
• 1-(2,4-Dihydroxy-3-propylphenyl)-2,2,2-trifluoroethan-1-one
• 65239-69-2
• DTXSID90561256
• FNUWZRSFCFUFFU-UHFFFAOYSA-N
• SCHEMBL13924190
• AKOS015969623
• DB-345133

• MDL： MFCD13689208
• Inchi： 1S/C11H11F3O3/c1-2-3-6-8(15)5-4-7(9(6)16)10(17)11(12,13)14/h4-5,15-16H,2-3H2,1H3
• InChI Key： FNUWZRSFCFUFFU-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C(=C1O)CCC)O)=O)(F)F

Computed Properties

• Exact Mass: 248.06603
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones